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A comprehensive guide for researchers and scientists on the distinct optical phenomena
exhibited by ulexite and satin spar selenite, supported by comparative data and detailed
experimental protocols.

This guide provides a detailed comparative analysis of the unique optical effects observed in
ulexite, often referred to as "TV Rock," and the fibrous variety of gypsum known as satin spar
selenite. Both minerals are notable for their ability to transmit light in unusual ways due to their
fibrous structures, leading to fascinating optical phenomena. This document outlines the
underlying principles of these effects, presents a quantitative comparison of their optical and
physical properties, and provides detailed experimental protocols for their characterization.

Introduction to Optical Phenomena

Ulexite and satin spar selenite are two minerals that captivate observers with their remarkable
optical properties. The most celebrated of these is the fiber optic effect, which is exceptionally
pronounced in ulexite and gives it the ability to seemingly project an image from a surface
beneath it onto its top surface.[1][2] Satin spar selenite can also exhibit a similar, albeit typically
less distinct, "television-like" effect.[3][4] Additionally, both minerals can display chatoyancy,
commonly known as the "cat's eye" effect, a silky, shimmering band of light that moves across
the surface as the mineral is rotated.[5][6]

The primary cause of these optical phenomena lies in the minerals' internal structure, which
consists of parallel, fibrous crystals.[5][7] In ulexite, these fibers are very fine and tightly
packed, allowing for efficient light transmission through total internal reflection along the length
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of the fibers.[1][2] Satin spar's fibers are generally coarser, which often results in a more diffuse

and less clear image transmission.[8]

Comparative Data of Optical and Physical

Properties

The following table summarizes the key quantitative data for ulexite and satin spar selenite,

providing a basis for their comparison.

Satin Spar Selenite

Property Ulexite

(Gypsum)
Chemical Formula NaCaBs0s(OH)e-5H20[2] CaS04-2H20[3]
Crystal System Triclinic[2] Monoclinic[3]

Refractive Index (n)

na = 1.491-1.496, nf3 = 1.504—
1.506, ny = 1.519-1.520[2]

na = 1.519-1.521, np = 1.522—
1.523, ny = 1.529-1.530[3]

Birefringence (d)

0.028 - 0.029[1][2]

0.009 - 0.010[3]

Specific Gravity

1.95 - 1.96[2]

~2.32[9]

Mohs Hardness

2.5[2]

2[3]

Luster

Vitreous to silky[1]

Silky, pearly, or vitreous[3][10]

Transparency

Transparent to translucent[1]

Transparent to translucent[3]

Fiber Optic Effect Quality

High, clear image transmission
up to a 30° viewing angle.[9]
[11]

Lower, blurry image at angles
as small as 10-20°.[9][11]

Chatoyancy

Can exhibit a cat's eye effect.

[1]

Commonly exhibits a distinct

cat's eye effect.[5][6]

Experimental Protocols

The following sections detail the methodologies for the quantitative and qualitative analysis of

the optical effects of ulexite and satin spar selenite.

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.mccrone.com/wp-content/uploads/2023/02/DRIMMC-dispersion-staining-applications-20210817-2.pdf
https://www.uobabylon.edu.iq/eprints/eprint_12_6359_1022.doc
http://www.minsocam.org/msa/collectors_corner/arc/ulexitefiberoptic.htm
https://www.benchchem.com/product/b576465?utm_src=pdf-body
https://www.uobabylon.edu.iq/eprints/eprint_12_6359_1022.doc
https://www.mdpi.com/2227-9040/12/9/171
https://www.uobabylon.edu.iq/eprints/eprint_12_6359_1022.doc
https://www.mdpi.com/2227-9040/12/9/171
https://www.uobabylon.edu.iq/eprints/eprint_12_6359_1022.doc
https://www.mdpi.com/2227-9040/12/9/171
https://www.mccrone.com/wp-content/uploads/2023/02/DRIMMC-dispersion-staining-applications-20210817-2.pdf
https://www.uobabylon.edu.iq/eprints/eprint_12_6359_1022.doc
https://www.mdpi.com/2227-9040/12/9/171
https://www.uobabylon.edu.iq/eprints/eprint_12_6359_1022.doc
https://cs.uwaterloo.ca/~shallit/ulexite/tvstone.html
https://www.uobabylon.edu.iq/eprints/eprint_12_6359_1022.doc
https://www.mdpi.com/2227-9040/12/9/171
https://www.mccrone.com/wp-content/uploads/2023/02/DRIMMC-dispersion-staining-applications-20210817-2.pdf
https://www.mdpi.com/2227-9040/12/9/171
https://pubs.geoscienceworld.org/minmag/article/68/2/323/85354/Multispectral-imaging-of-ore-minerals-in-optical
https://www.mccrone.com/wp-content/uploads/2023/02/DRIMMC-dispersion-staining-applications-20210817-2.pdf
https://www.mdpi.com/2227-9040/12/9/171
https://cs.uwaterloo.ca/~shallit/ulexite/tvstone.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3278156/
https://cs.uwaterloo.ca/~shallit/ulexite/tvstone.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3278156/
https://www.mccrone.com/wp-content/uploads/2023/02/DRIMMC-dispersion-staining-applications-20210817-2.pdf
https://mccroneinstitute.org/the-microscope-journal/the-microscope-vol-692-2022/
https://www.gems-inclusions.com/inclusions-in-gemology/chatoyancy/
https://www.benchchem.com/product/b576465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Measurement of Fiber Optic Image Transmission Quality

This protocol is designed to quantitatively compare the image transmission fidelity of ulexite
and satin spar selenite.

Objective: To measure and compare the resolution of an image transmitted through polished,
parallel-faced sections of ulexite and satin spar selenite.

Materials:

o Polished, parallel-faced samples of ulexite and satin spar selenite of similar thickness.
o USAF 1951 resolution test chart.

 Digital microscope with adjustable magnification and a calibrated imaging sensor.

o Controlled, uniform light source (e.g., LED light panel).

» Goniometer or a protractor for angle measurements.[12][13]

e Image analysis software (e.g., ImageJ).

Procedure:

Place the USAF 1951 resolution test chart on the light panel.

o Position the ulexite sample flat on top of the resolution chart.
o Focus the digital microscope on the top surface of the ulexite sample.
o Capture a high-resolution image of the transmitted resolution chart pattern.

« |dentify the smallest group of line-pairs on the chart that can be clearly resolved through the
mineral. This corresponds to the spatial resolution.[14]

» Repeat the measurement at different viewing angles by tilting the microscope or the sample
stage, using a goniometer to record the angle. Note the angle at which the image becomes
unreadable.[9]
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» Repeat steps 2-6 with the satin spar selenite sample.

e Analyze the captured images using software to measure the modulation transfer function
(MTF) for a more detailed quantitative comparison of image sharpness.[14]

Quantification of Chatoyancy

This protocol provides a method for the quantitative assessment of the cat's eye effect.

Objective: To measure the intensity and sharpness of the chatoyant band in ulexite and satin
spar selenite.

Materials:

o Cabochon-cut samples of ulexite and satin spar selenite exhibiting chatoyancy.
o Goniometer with a sample holder and a movable light source and detector.[15]
o Afocused, high-intensity light source (e.g., fiber optic illuminator).

» A photodetector or a digital camera with manual exposure control.

» Rotation stage for the sample.

o Polarizing filters.

Procedure:

e Mount the cabochon sample on the rotation stage of the goniometer.

» Position the light source at a fixed angle to illuminate the sample.

» Position the photodetector or camera at the angle of reflection.

» Rotate the sample and record the light intensity at small angular increments.

» Plot the light intensity as a function of the rotation angle. The peak in the intensity profile
corresponds to the chatoyant band. The width and amplitude of this peak provide a
quantitative measure of the sharpness and intensity of the cat's eye effect.
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» Repeat the measurement with a polarizing filter placed in front of the detector to analyze the
polarization state of the reflected light from the chatoyant band.

e Repeat the entire procedure for the other mineral sample.

Visualizing the Comparison

The following diagrams, generated using the DOT language for Graphviz, illustrate the logical

relationships in this comparative analysis.
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Caption: Comparison of optical properties between Ulexite and Satin Spar Selenite.
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Experimental Workflow: Fiber Optic Quality
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Caption: Workflow for quantifying the fiber optic effect in mineral samples.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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